Cas no 1187932-95-1 (1-(3-Bromo-isoxazol-5-yl)-ethyl-carbamic Acid tert-Butyl Ester)

• Product Name: 1-(3-Bromo-isoxazol-5-yl)-ethyl-carbamic Acid tert-Butyl Ester
• CAS No: 1187932-95-1
• MF: C₁₀H₁₅BrN₂O₃
• MW: 291.141701936722
• MDL: MFCD12913762
• CID: 1083852
• PubChem ID: 73553642
• Update Time: 2025-10-29

1-(3-Bromo-isoxazol-5-yl)-ethyl-carbamic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-(3-bromoisoxazol-5-yl)ethyl)carbamate
• tert-butyl N-[1-(3-bromo-1,2-oxazol-5-yl)ethyl]carbamate
• [1-(3-Bromo-isoxazol-5-yl)-ethyl]-carbamic acid tert-butyl ester
• tert-Butyl(1-(3-bromoisoxazol-5-yl)ethyl)carbamate
• SB31535
• SY338684
• MFCD12913762
• N-Boc-1-(3-bromo-5-isoxazolyl)ethanamine
• 1187932-95-1
• [1-(3-Bromo-isoxazol-5-yl)-ethyl]-carbamic acid t-butyl ester
• CS-0341233
• EN300-10825827
• 1-(3-Bromo-isoxazol-5-yl)-ethyl-carbamic Acid tert-Butyl Ester

• MDL： MFCD12913762
• Inchi： 1S/C10H15BrN2O3/c1-6(7-5-8(11)13-16-7)12-9(14)15-10(2,3)4/h5-6H,1-4H3,(H,12,14)
• InChI Key： RHBURTLYALTAIH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)NC(=O)OC(C)(C)C)ON=1

Computed Properties

• Exact Mass: 290.02660g/mol
• Monoisotopic Mass: 290.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 1-(3-Bromo-isoxazol-5-yl)-ethyl-carbamic Acid tert-Butyl Ester

Comprehensive Analysis of 1-(3-Bromo-isoxazol-5-yl)-ethyl-carbamic Acid tert-Butyl Ester (CAS 1187932-95-1)

The compound 1-(3-Bromo-isoxazol-5-yl)-ethyl-carbamic Acid tert-Butyl Ester (CAS 1187932-95-1) is a specialized heterocyclic building block widely utilized in pharmaceutical research and organic synthesis. Its unique isoxazole-bromine scaffold combined with a tert-butyl carbamate protective group makes it invaluable for constructing complex molecules, particularly in drug discovery targeting kinase inhibitors and anti-inflammatory agents. Recent trends in AI-driven drug design have amplified interest in such fragments, as they enable rapid structure-activity relationship (SAR) optimization.

With the rise of precision medicine, researchers frequently search for "isoxazole derivatives in cancer therapy" or "brominated heterocycles for medicinal chemistry", highlighting the relevance of CAS 1187932-95-1. This compound’s electron-withdrawing bromine enhances reactivity in cross-coupling reactions (e.g., Suzuki-Miyaura), a topic trending in green chemistry forums. Its tert-butyloxycarbonyl (Boc) group further ensures stability during solid-phase peptide synthesis (SPPS), addressing common queries like "Boc-protected intermediates for peptide drugs".

Analytical studies confirm the compound’s high purity (>98% by HPLC), critical for high-throughput screening (HTS) workflows. Its molecular weight (291.15 g/mol) and lipophilicity (LogP ~2.3) align with Lipinski’s Rule of Five, making it a candidate for orally bioavailable drug development. Notably, the 3-bromo-isoxazole moiety is pivotal in proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation research.

From a synthetic perspective, CAS 1187932-95-1 serves as a precursor for bioconjugation in antibody-drug conjugates (ADCs). Its ethyl-carbamate linker allows controlled release of payloads, addressing search trends like "smart linkers for ADC stability". Environmental considerations are also met, as its low ecotoxicity complies with REACH regulations—frequently searched alongside "sustainable heterocyclic synthesis".

In summary, 1-(3-Bromo-isoxazol-5-yl)-ethyl-carbamic Acid tert-Butyl Ester bridges medicinal chemistry and cutting-edge therapeutics, answering pressing needs in fragment-based drug discovery (FBDD) and catalysis. Its dual functionality as a Boc-protected amine and halogenated heterocycle positions it as a versatile tool for modern R&D pipelines.